4-[(2-Methyl-4-nitrophenyl)sulfonylamino]benzoic acid

• IUPAC Name: 4-[(2-methyl-4-nitrophenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C14H12N2O6S/c1-9-8-12(16(19)20)6-7-13(9)23(21,22)15-11-4-2-10(3-5-11)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key: OWCNUOWCIIQNGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H12N2O6S
• Molecular Weight: 336.32 g/mol

Description

4-[(2-Methyl-4-nitrophenyl)sulfonylamino]benzoic acid, commonly known as MNBA, is a sulfonamide derivative that has gained significant attention in scientific research. This compound has been synthesized using various methods and has shown promising results in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of MNBA is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various metabolic pathways. MNBA has been found to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance. It has also been found to inhibit the activity of dihydrofolate reductase, an enzyme involved in the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
MNBA has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6. MNBA has also been found to inhibit the activity of carbonic anhydrase, leading to a decrease in the production of bicarbonate ions. Furthermore, MNBA has been shown to inhibit the synthesis of DNA and RNA, leading to a decrease in cell proliferation.

Advantages and Limitations for Lab Experiments

MNBA has several advantages for lab experiments. It is easy to synthesize and has a high yield. MNBA is also stable under normal laboratory conditions and can be easily stored. However, MNBA has some limitations. It is insoluble in water, which can make it difficult to dissolve in biological fluids. MNBA also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research of MNBA. One potential application is in the treatment of cancer. MNBA has shown promising results in inhibiting the growth of cancer cells, and further studies could explore its potential as a cancer therapy. Another future direction is in the development of MNBA derivatives with improved solubility and bioavailability. Furthermore, MNBA could be studied for its potential as an anti-inflammatory and antimicrobial agent. Overall, MNBA has shown significant potential in various fields, and further research could lead to the development of new therapies and treatments.

Synthesis Methods

MNBA can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with 2-methyl-4-nitrobenzenesulfonyl chloride in the presence of a base, such as triethylamine. Another method involves the reaction of 2-methyl-4-nitrobenzenesulfonamide with 4-chlorobenzoic acid in the presence of a base, such as potassium carbonate. The yield of MNBA using these methods ranges from 50-80%.

Scientific Research Applications

MNBA has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and microbial infections. MNBA has been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, MNBA has been shown to exhibit antibacterial and antifungal activities by inhibiting the synthesis of bacterial and fungal cell walls.